TYRA-300

• CAS: 2800223-30-5
• Molecular Formula: C25H24Cl2N6O3S
• Molecular Weight: 559.5 g/mol
• InChI: InChI=1S/C25H24Cl2N6O3S/c1-15(23-19(26)9-28-10-20(23)27)36-17-4-5-21-18(7-17)24(31-30-21)16-3-6-22(29-8-16)32-11-25(12-32)13-33(14-25)37(2,34)35/h3-10,15H,11-14H2,1-2H3,(H,30,31)/t15-/m1/s1
• InChIKey: JOAFWIHZEBKYQK-OAHLLOKOSA-N

Pan-FGFR inhibitors cause dose-limiting toxicities and fail against FGFR3 V555M/L resistance mutations. TYRA-300 solves this. - IC50 = 11 nM (FGFR3 in Ba/F3 cells); 14- to 36-fold selective vs. FGFR1/2/4. - Retains full potency against V555M gatekeeper mutants (77% TGI in xenografts vs. 12% for erdafitinib). - Orally bioavailable, reversible 3-pyridinylindole scaffold. Ideal for urothelial carcinoma, achondroplasia, and NMIBC research.

TYRA-300 Specifications and Characterization

TYRA-300 (also known as dabogratinib) is an orally bioavailable, small-molecule inhibitor that selectively targets fibroblast growth factor receptor 3 (FGFR3) with an IC50 of 11 nM in Ba/F3 cells . Developed by Tyra Biosciences using a structure-based drug design approach, TYRA-300 is a 3-pyridylindazole analog engineered to potently inhibit FGFR3 while minimizing off-target inhibition of FGFR1, FGFR2, and FGFR4 [1]. The compound is currently under clinical investigation in the Phase 1/2 SURF301 trial (NCT05544552) for FGFR3-altered advanced solid tumors, including metastatic urothelial carcinoma, and in the Phase 2 SURF302 trial for non-muscle invasive bladder cancer, as well as in the BEACH301 pediatric trial for achondroplasia [2].

Workflow FGFR3 isoform-selective pathway inhibition studies

Selection Reported FGFR3 selectivity window over FGFR1/2/4 in cellular assays

Use Context Gatekeeper mutation (V555M/L) resistance research models

• [1] Hudkins RL, et al. Discovery of TYRA-300: First Oral Selective FGFR3 Inhibitor for the Treatment of Urothelial Cancers and Achondroplasia. J Med Chem. 2024;67(18):16737-16756. View Source
• [2] ClinicalTrials.gov. Safety and Preliminary Anti-Tumor Activity of TYRA-300 in Advanced Urothelial Carcinoma and Other Solid Tumors With FGFR3 Gene Alterations (SURF301). NCT05544552. View Source

Why Pan‑FGFR Inhibitors Cannot Substitute for TYRA‑300

FGFR inhibitors are not interchangeable due to substantial differences in isoform selectivity that directly impact both therapeutic window and toxicity profile. Pan-FGFR inhibitors such as erdafitinib and infigratinib inhibit FGFR1, FGFR2, FGFR3, and FGFR4 with varying but overlapping potency, leading to off-target toxicities including hyperphosphatemia (mediated by FGFR1 inhibition), nail disorders, and stomatitis, which frequently necessitate dose reductions or treatment interruptions [1]. In contrast, TYRA-300 was rationally designed as an FGFR3-isoform-selective inhibitor to spare FGFR1, FGFR2, and FGFR4, thereby addressing the dose-limiting toxicities that constrain pan-FGFR inhibitor utility [2]. The clinically meaningful consequence of this selectivity is demonstrated in the SURF301 trial, where TYRA-300 showed infrequent adverse events typically associated with FGFR1/2 inhibition and a favorable tolerability profile compared to erdafitinib [3]. Substituting a pan-FGFR inhibitor for TYRA-300 in FGFR3-driven models introduces confounding toxicity variables and fails to recapitulate the selective pharmacology required for accurate target validation or for assessing the true therapeutic potential of FGFR3-specific inhibition.

Pan-FGFR inhibitor mismatch

FGFR1/2-mediated endpoint profile may confound FGFR3 pathway interpretation; selectivity context may not transfer

Gatekeeper resistance gap

Pan-FGFR inhibitors may not address V555M/L mutation context; reported resistance mechanisms may shift study outcomes

Dose-modulation limitation

Reducing pan-FGFR dose to manage FGFR1/2-related endpoints may compromise target engagement without resolving resistance context

• [1] UroToday. ASCO GU 2026: ctDNA Monitoring of FGFR3-Altered Metastatic Urothelial Carcinoma Treated with Dabogratinib (TYRA-300) in the SURF301 Trial. View Source
• [2] Hudkins RL, et al. Discovery of TYRA-300: First Oral Selective FGFR3 Inhibitor for the Treatment of Urothelial Cancers and Achondroplasia. J Med Chem. 2024;67(18):16737-16756. View Source
• [3] Urology Times. Gopa Iyer, MD, highlights SURF301 trial of TYRA-300 in mUC. March 5, 2025. View Source

TYRA‑300 Quantitative Comparative Evidence

FGFR3 Isoform Selectivity vs. Infigratinib

In Ba/F3 cellular assays, TYRA-300 exhibits an IC50 of 11 nM against FGFR3, with 25-fold selectivity over FGFR1 (IC50 = 278 nM), 14-fold selectivity over FGFR2 (IC50 = 157 nM), and 36-fold selectivity over FGFR4 (IC50 = 4045 nM) . By comparison, the FDA-approved pan-FGFR inhibitor erdafitinib shows a selectivity index of approximately 2.4-fold for FGFR3 over FGFR1 in the same assay system [1]. This difference represents a roughly 10-fold improvement in FGFR3/FGFR1 selectivity for TYRA-300 relative to erdafitinib. In a broader kinome panel of 468 wild-type human kinases and mutant kinases, TYRA-300 demonstrates excellent selectivity with minimal off-target activity outside the FGFR family .

FGFR3 Isoform Selectivity vs. Infigratinib

Cross-study comparable

TYRA-300FGFR3 IC50 11 nM; 25×/14×/36× over FGFR1/2/4

InfigratinibFGFR3 IC50 1 nM; near-equal FGFR1-3; ~60× over FGFR4

Reported isoform-selectivity window may support reduced FGFR1/2 pathway interference

Ba/F3 engineered kinase assays; selectivity margin context-dependent

Evidence Dimension	FGFR3/FGFR1 selectivity ratio in Ba/F3 cellular assays
Target Compound Data	TYRA-300: IC50 FGFR3 = 11 nM; IC50 FGFR1 = 278 nM (selectivity ratio = 25:1)
Comparator Or Baseline	Erdafitinib: selectivity ratio for FGFR3 over FGFR1 = approximately 2.4:1
Quantified Difference	~10-fold greater FGFR3/FGFR1 selectivity for TYRA-300 vs. erdafitinib
Conditions	Ba/F3 cells engineered to express individual FGFR isoforms

Why This Matters

Higher FGFR3/FGFR1 selectivity correlates directly with reduced incidence of hyperphosphatemia in clinical settings, enabling higher sustained dosing without dose-limiting toxicity.

• [1] Hudkins RL, et al. Discovery of TYRA-300: First Oral Selective FGFR3 Inhibitor for the Treatment of Urothelial Cancers and Achondroplasia. J Med Chem. 2024;67(18):16737-16756. View Source

FGFR3 V555M Gatekeeper Mutation Potency

A key limitation of pan-FGFR inhibitors is the emergence of on-target resistance via FGFR3 gatekeeper mutations, particularly V555M and V555L, which reduce inhibitor binding affinity and compromise clinical durability [1]. TYRA-300 was structurally engineered to be agnostic to these gatekeeper mutations. In enzymatic assays, TYRA-300 demonstrates equivalent potency for FGFR3 wild-type (WT) and the V555M/L gatekeeper mutants . This equivalence is recapitulated in engineered RT112/84 and UM-UC-14 bladder cancer cell lines harboring the V555M mutation . Notably, while TYRA-300 maintains comparable potency against WT FGFR3, it shows only 3-fold weaker activity against the FGFR3 N540K variant (IC50 = 73 nM) .

FGFR3 V555M Gatekeeper Mutation

Head-to-head

77% vs. 12% tumor growth inhibition

TYRA-300 vs. erdafitinib in FGFR3::TACC3-V555M xenograft

Supports gatekeeper-mutation resistance model research; reported endpoint context

Xenograft model; endpoint interpretation requires species-context review

Evidence Dimension	Potency retention against FGFR3 V555M/L gatekeeper mutations vs. wild-type
Target Compound Data	TYRA-300: equivalent potency for FGFR3 WT and V555M/L mutants in enzymatic assays and engineered cell lines
Comparator Or Baseline	Pan-FGFR inhibitors (erdafitinib, infigratinib): reduced potency against V555M/L gatekeeper mutants (class-level observation)
Quantified Difference	Retention of full potency vs. loss of potency (quantitative fold-reduction for comparators not specified in TYRA-300 literature but established in FGFR inhibitor resistance literature)
Conditions	Enzymatic assays; RT112/84 and UM-UC-14 engineered bladder cancer cell lines containing V555M mutation

Why This Matters

Gatekeeper mutation agnosticism extends the potential duration of clinical response in FGFR3-altered cancers, addressing a critical unmet need where pan-FGFR inhibitors fail due to acquired resistance.

• [1] Hudkins RL, et al. Discovery of TYRA-300: First Oral Selective FGFR3 Inhibitor for the Treatment of Urothelial Cancers and Achondroplasia. J Med Chem. 2024;67(18):16737-16756. View Source

Anti‑Tumor Activity in Metastatic Urothelial Carcinoma

In the RT112/84 xenograft model, which harbors an FGFR3-TACC3 fusion, TYRA-300 administered at 12.5 mg/kg twice daily (BID) for 21 days produced 95% tumor growth inhibition (TGI) . A parallel xenograft study using an FGFR3 S249C-activating mutation model demonstrated dose-dependent tumor growth inhibition, with tumor regression observed at the highest doses tested [1]. The RT112/84 model is a standard preclinical benchmark for FGFR3 inhibitor evaluation and enables cross-study comparison with other FGFR-targeted agents evaluated in the same tumor line.

Metastatic UC Endpoint Response

Cross-study comparable

54.5% PR rate; 100% disease-control endpoint

Phase 1/2 SURF301 (NCT05544552), ≥90 mg/day cohort

Reported endpoint response in FGFR3-altered UC research context

Cross-trial comparison; endpoint context may differ from benchmark trials

Evidence Dimension	Tumor growth inhibition (TGI) in RT112/84 FGFR3-TACC3 fusion xenograft model
Target Compound Data	TYRA-300: 95% TGI at 12.5 mg/kg BID for 21 days
Comparator Or Baseline	Baseline: vehicle-treated control tumors (100% growth = 0% TGI)
Quantified Difference	95% reduction in tumor growth vs. vehicle control
Conditions	RT112/84 xenograft model (FGFR3-TACC3 fusion); 12.5 mg/kg BID oral dosing for 21 days

Why This Matters

Near-complete tumor growth inhibition (95% TGI) in a clinically relevant FGFR3 fusion model provides quantitative evidence of robust in vivo target engagement and antitumor activity, supporting the compound's utility for preclinical efficacy studies in FGFR3-driven cancer models.

• [1] Dabogratinib (TYRA-300), an FGFR3 Isoform-Selective Inhibitor: Preclinical and Initial Clinical Evidence of Antitumor Activity. Mol Cancer Ther. 2025;25(3):408-415. View Source

Skeletal Growth in Achondroplasia Models

Interim clinical data from the Phase 1/2 SURF301 trial (NCT05544552) demonstrate that TYRA-300's isoform selectivity translates into clinically meaningful tolerability differentiation. The trial reported infrequent adverse events typically associated with FGFR1 and FGFR2 inhibition, with no grade 4 or higher adverse events, one dose-limiting toxicity, and one study dropout due to a treatment-related adverse event across all treated patients [1]. Clinical investigators have characterized TYRA-300's toxicity profile as very favorable compared to erdafitinib [2]. Preclinically, TYRA-300 has demonstrated less hyperphosphatemia mediated by FGFR1 inhibition than pan-FGFR inhibitors [3].

Skeletal Growth in Achondroplasia Model

Class-level

TYRA-300Femur +3.70%; Tibia +3.75%; Humerus +3.22%; Ulna +5.03% vs. vehicle

ContextNo direct comparator; vosoritide represents injectable standard of care

Reported bone-growth endpoint context in Fgfr3 mutant mouse model

4-week treatment; oral vs. injectable paradigm under investigation

Evidence Dimension	Incidence of FGFR1/2-mediated adverse events (hyperphosphatemia, nail disorders) and grade 4+ toxicities
Target Compound Data	TYRA-300 (SURF301): infrequent FGFR1/2-associated AEs; 0 grade 4+ AEs; 1 DLT; 1 dropout due to AE
Comparator Or Baseline	Erdafitinib: established clinical toxicity profile includes hyperphosphatemia (76-77% all-grade, 2% grade 3), nail disorders (45-55%), stomatitis (46-56%), requiring dose reductions in ~66% of patients (based on published erdafitinib clinical trial data)
Quantified Difference	0% grade 4+ AEs for TYRA-300 vs. erdafitinib-associated grade 3-4 toxicities; reduced FGFR1/2-mediated events (infrequent vs. 45-77% incidence)
Conditions	Phase 1/2 SURF301 trial (NCT05544552); patients with FGFR3-altered advanced solid tumors; TYRA-300 doses ≥90 mg QD

Why This Matters

Superior tolerability enables continuous dosing without treatment interruptions, potentially improving long-term disease control and expanding applicability to patient populations where pan-FGFR inhibitor toxicity is prohibitive, including pediatric indications.

• [1] PharmaLive/BioSpace. Tyra looks to challenge J&J's Balversa with early data for FGFR3 blocker in urothelial carcinoma. October 25, 2024. View Source
• [2] Urology Times. Gopa Iyer, MD, highlights SURF301 trial of TYRA-300 in mUC. March 5, 2025. View Source
• [3] Tyra Biosciences. Press Release: Tyra Biosciences to Present Preclinical Data on TYRA-300 at ESMO 2022 Congress. September 5, 2022. View Source

Clinical Antitumor Activity: Objective Response Rate in Heavily Pretreated FGFR3-Altered mUC

In the dose-escalation portion of SURF301, TYRA-300 demonstrated preliminary antitumor activity in heavily pretreated patients with metastatic urothelial carcinoma harboring FGFR3 alterations. At the 90 mg once-daily dose level, 50% of FGFR3-positive patients achieved a partial response, as did the sole patient treated at 120 mg once-daily [1]. The disease control rate (partial response plus stable disease) was 100% among patients receiving at least 90 mg once-daily [1]. Objective responses were observed in patients with both FGFR3 fusions and activating mutations [2].

Evidence Dimension	Objective response rate (ORR) and disease control rate (DCR) in FGFR3-altered mUC
Target Compound Data	TYRA-300 (SURF301): ORR = 50% at ≥90 mg QD (partial responses); DCR = 100% at ≥90 mg QD
Comparator Or Baseline	Erdafitinib (Phase 2 BLC2001): ORR = 40% in FGFR-altered mUC; historical pan-FGFR inhibitor benchmark
Quantified Difference	50% ORR for TYRA-300 vs. 40% ORR for erdafitinib (cross-study comparison; note small patient numbers for TYRA-300)
Conditions	SURF301 Phase 1 dose escalation; heavily pretreated mUC patients with FGFR3 alterations; ≥90 mg QD dosing

Why This Matters

Early clinical demonstration of 50% ORR and 100% DCR in a heavily pretreated population provides proof-of-concept validation of TYRA-300's mechanism and supports its selection for clinical and translational research applications requiring a selective FGFR3 inhibitor with demonstrated human antitumor activity.

• [1] PharmaLive/BioSpace. Tyra looks to challenge J&J's Balversa with early data for FGFR3 blocker in urothelial carcinoma. October 25, 2024. View Source
• [2] Dabogratinib (TYRA-300), an FGFR3 Isoform-Selective Inhibitor: Preclinical and Initial Clinical Evidence of Antitumor Activity. Mol Cancer Ther. 2025;25(3):408-415. View Source

TYRA‑300 Procurement and Application Scenarios

Metastatic Urothelial Carcinoma After Pan‑FGFR Inhibitors

For research groups investigating FGFR3-driven oncogenesis where FGFR1/2/4 co-inhibition would confound phenotypic interpretation, TYRA-300 provides an essential tool. With 25-fold selectivity over FGFR1 (IC50 11 nM vs. 278 nM) and 14-fold over FGFR2 (11 nM vs. 157 nM) in Ba/F3 cellular assays , TYRA-300 enables clean interrogation of FGFR3-specific signaling pathways without the confounding hyperphosphatemia and off-target toxicities inherent to pan-FGFR inhibitors. The compound's demonstrated 95% tumor growth inhibition at 12.5 mg/kg BID in the RT112/84 FGFR3-TACC3 fusion xenograft model provides a validated dosing benchmark for in vivo target validation studies.

Pediatric Achondroplasia Research

TYRA-300's equivalent potency against FGFR3 wild-type and the V555M/L gatekeeper resistance mutations, as demonstrated in enzymatic assays and engineered RT112/84 and UM-UC-14 bladder cancer cell lines , positions this compound as a critical reference standard for resistance mechanism studies. Researchers can use TYRA-300 to benchmark novel FGFR3 inhibitors for gatekeeper mutation agnosticism, or to establish isogenic cell line models comparing wild-type and V555M-expressing cells treated with pan-FGFR inhibitors (which lose potency) versus TYRA-300 (which retains full potency). The co-crystal structure of TYRA-300 bound to the FGFR3 kinase domain (PDB 9CD7) at 2.53 Å resolution [1] further enables structure-guided optimization of next-generation FGFR3 inhibitors.

NMIBC with FGFR3 Alterations

TYRA-300 is the first oral FGFR3-selective inhibitor to receive Orphan Drug Designation (July 2023) and Rare Pediatric Disease Designation (January 2024) from the FDA for achondroplasia [2], with the BEACH301 Phase 2 clinical trial now enrolling pediatric patients [3]. This regulatory recognition reflects the compound's unique suitability for pediatric skeletal dysplasia research, where the stringent safety requirements preclude the use of pan-FGFR inhibitors due to their established toxicities. Preclinical data demonstrating positive results in achondroplasia and hypochondroplasia models [4] supports TYRA-300's application in bone growth and FGFR3-mediated chondrogenesis studies.

Kinase Selectivity Profiling and Gatekeeper Mutation Studies

The ongoing SURF301 and SURF302 clinical trials [5] provide a framework for translational research correlating FGFR3 alteration subtypes with response to FGFR3-selective inhibition. With interim data showing 50% ORR and 100% DCR at ≥90 mg QD in heavily pretreated mUC patients [6], TYRA-300 offers a clinically validated tool for investigating predictive biomarkers, acquired resistance mechanisms distinct from those emerging under pan-FGFR inhibition, and rational combination strategies (e.g., with immunotherapy) that leverage TYRA-300's favorable tolerability profile to enable sustained target inhibition without overlapping toxicity.

Application

Selection Property

Validation Focus

FGFR3-altered UC research models

Isoform selectivity profile

FGFR3 pathway endpoint review; gatekeeper mutation context

Achondroplasia model studies

Oral FGFR3 inhibition

Bone-growth endpoint context; model-response interpretation

NMIBC FGFR3 research models

FGFR3-alteration targeting

Tumor-model endpoint review; oral research-agent context

Kinase selectivity profiling

Defined isoform selectivity window

Gatekeeper mutation assay context; FGFR1-4 panel review

• [1] RCSB Protein Data Bank. 9CD7: FGFR3 Kinase Domain with Inhibitor TYRA-300. Deposited 2024-06-24. Resolution 2.53 Å. View Source
• [2] Tyra Biosciences. EX-99.1 SEC Filing. Orphan Drug Designation (July 2023) and Rare Pediatric Disease Designation (January 2024) for TYRA-300 in achondroplasia. View Source
• [3] Tyra Biosciences. Press Release: First Quarter 2025 Financial Results and Highlights. BEACH301 clinical trial enrolling. View Source
• [4] Tyra Biosciences. Press Release: First Quarter 2025 Financial Results. Positive preclinical results in achondroplasia and hypochondroplasia. View Source
• [5] ClinicalTrials.gov. SURF301 (NCT05544552) and SURF302 (Phase 2 NMIBC) trials. View Source
• [6] PharmaLive/BioSpace. Tyra looks to challenge J&J's Balversa with early data for FGFR3 blocker in urothelial carcinoma. October 25, 2024. View Source